2-Naphthalenesulfonic acid, 5-((4-((2-bromo-1-oxo-2-propenyl)amino)-2-sulfophenyl)azo)-4-hydroxy-6-(methylamino)-, disodium salt
2-Naphthalenesulfonic acid, 5-((4-((2-bromo-1-oxo-2-propenyl)amino)-2-sulfophenyl)azo)-4-hydroxy-6-(methylamino)-, disodium salt
Brand Name:
Vulcanchem
CAS No.:
12226-33-4
VCID:
VC20959302
InChI:
InChI=1S/C20H17BrN4O8S2.2Na/c1-10(21)20(27)23-12-4-6-14(17(8-12)35(31,32)33)24-25-19-15(22-2)5-3-11-7-13(34(28,29)30)9-16(26)18(11)19;;/h3-9,22,26H,1H2,2H3,(H,23,27)(H,28,29,30)(H,31,32,33);;/q;2*+1/p-2
SMILES:
CNC1=C(C2=C(C=C(C=C2C=C1)S(=O)(=O)[O-])O)N=NC3=C(C=C(C=C3)NC(=O)C(=C)Br)S(=O)(=O)[O-].[Na+].[Na+]
Molecular Formula:
C20H15BrN4Na2O8S2
Molecular Weight:
629.4 g/mol
2-Naphthalenesulfonic acid, 5-((4-((2-bromo-1-oxo-2-propenyl)amino)-2-sulfophenyl)azo)-4-hydroxy-6-(methylamino)-, disodium salt
CAS No.: 12226-33-4
Cat. No.: VC20959302
Molecular Formula: C20H15BrN4Na2O8S2
Molecular Weight: 629.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 12226-33-4 |
|---|---|
| Molecular Formula | C20H15BrN4Na2O8S2 |
| Molecular Weight | 629.4 g/mol |
| IUPAC Name | disodium;5-[[4-(2-bromoprop-2-enoylamino)-2-sulfonatophenyl]diazenyl]-4-hydroxy-6-(methylamino)naphthalene-2-sulfonate |
| Standard InChI | InChI=1S/C20H17BrN4O8S2.2Na/c1-10(21)20(27)23-12-4-6-14(17(8-12)35(31,32)33)24-25-19-15(22-2)5-3-11-7-13(34(28,29)30)9-16(26)18(11)19;;/h3-9,22,26H,1H2,2H3,(H,23,27)(H,28,29,30)(H,31,32,33);;/q;2*+1/p-2 |
| Standard InChI Key | IJUMYNZGVPFZDO-UHFFFAOYSA-L |
| Isomeric SMILES | CN=C1C=CC2=CC(=CC(=O)C2=C1NNC3=C(C=C(C=C3)NC(=O)C(=C)Br)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+] |
| SMILES | CNC1=C(C2=C(C=C(C=C2C=C1)S(=O)(=O)[O-])O)N=NC3=C(C=C(C=C3)NC(=O)C(=C)Br)S(=O)(=O)[O-].[Na+].[Na+] |
| Canonical SMILES | CN=C1C=CC2=CC(=CC(=O)C2=C1NNC3=C(C=C(C=C3)NC(=O)C(=C)Br)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+] |
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